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Compound of Interest

Compound Name: AZD-3289

Cat. No.: B605755 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Navigating the Disposal of

a Research Compound with Limited Public Safety Data

A comprehensive search for a specific Safety Data Sheet (SDS) for the research compound

AZD-3289 (CAS No. 1227163-49-6) did not yield a publicly available document. The absence

of an SDS means that detailed, officially mandated disposal procedures, specific hazard

classifications, and quantitative safety data are not readily accessible. AZD-3289 is recognized

as a potent BACE1 inhibitor investigated for its potential in Alzheimer's disease treatment.[1][2]

In the absence of a specific SDS, it is imperative for laboratory personnel to handle and

dispose of AZD-3289 with a high degree of caution, treating it as a potentially hazardous

substance. The following procedural guidance is designed to ensure the safe and compliant

management of this research compound.

General Information on AZD-3289
While a full safety profile is unavailable, the following information has been gathered from

public sources:
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Property Information

Chemical Name AZD-3289

CAS Number 1227163-49-6

Primary Use Research chemical, potent BACE1 inhibitor

Indication of Interest Alzheimer's disease

Step-by-Step Disposal Protocol for Compounds
without an SDS
The following workflow provides a safe and compliant approach to managing the disposal of

research compounds like AZD-3289 for which a specific SDS is not available. This procedure

emphasizes the critical role of the institution's Environmental Health and Safety (EHS)

department.

Do Not Assume Non-Hazardous: In the absence of safety data, treat the compound as

hazardous. Do not dispose of it down the drain or in regular trash.

Compile All Available Information: Gather all known information about the compound,

including its name, CAS number, chemical structure, and any known biological activity (e.g.,

"potent BACE1 inhibitor"). This information is crucial for a proper risk assessment.

Contact Your Institution's EHS Department: The EHS department is the definitive resource

for guidance on hazardous waste disposal. Provide them with all the information you have

compiled. They will have the expertise to classify the waste and determine the appropriate

disposal route based on federal, state, and local regulations.

Segregate and Label the Waste:

Store waste AZD-3289 in a dedicated, sealed, and clearly labeled container.

The label should include, at a minimum:

The words "Hazardous Waste"
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The full chemical name (AZD-3289) and CAS number (1227163-49-6)

The date the waste was first added to the container

The principal investigator's name and laboratory location

A statement indicating that the hazards are not fully known.

Follow EHS Instructions for Collection and Disposal: Your EHS department will provide

specific instructions for the packaging, storage, and collection of the waste. Adhere strictly to

these instructions to ensure safety and regulatory compliance.

Recommended Disposal Workflow
The following diagram illustrates the recommended logical workflow for the disposal of a

research chemical with an unavailable Safety Data Sheet.
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Caption: Recommended workflow for the disposal of a research chemical with an unavailable

SDS.

By adhering to this precautionary approach and working closely with your institution's safety

professionals, you can ensure the safe and responsible disposal of research compounds like

AZD-3289, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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